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Abstract

[3-(Methacryloyloxy)propyl]trimethoxysilane (MPTMS) is a versatile organosilane coupling
agent with significant applications across various scientific and industrial fields, including
materials science, dentistry, and electronics.[1][2] Its unique bifunctional structure, possessing
both a polymerizable methacrylate group and hydrolyzable trimethoxysilyl groups, allows it to
act as a molecular bridge between organic and inorganic materials.[1][3] This guide provides a
comprehensive overview of the molecular structure, physicochemical properties, and reaction
mechanisms of MPTMS. Detailed experimental protocols for its synthesis and characterization
by Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy
are also presented.

Molecular Structure and Physicochemical
Properties

MPTMS is an organometallic compound with the chemical formula C10H2005Si.[1][4][5][6] Its
structure features a methacrylate functional group attached to a trimethoxysilyl group via a
propyl spacer.[1] This dual reactivity is the foundation of its utility as a coupling agent.[3] The
IUPAC name for this compound is 3-trimethoxysilylpropyl 2-methylprop-2-enoate.[4][7][8]

Visualization of the Molecular Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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